Cas no 395-47-1 (Magnesium;trifluoromethylbenzene;bromide)

Magnesium;trifluoromethylbenzene;bromide structure

395-47-1 structure

Product Name:Magnesium;trifluoromethylbenzene;bromide

CAS No:395-47-1

Molecular Formula:C₇H₄BrF₃Mg

Molecular Weight:249.310872077942

CID:2655216

プロパティ
Security

Magnesium;trifluoromethylbenzene;bromide Properties

Names and Identifiers

- VLEJARWZYYUFHU-UHFFFAOYSA-M
- 2-(trifluoromethyl)phenylmagnesium bromide
- 2-(trifluoromethyl)phenyl magnesium bromide
- Magnesium;trifluoromethylbenzene;bromide
- InChIKey： AVYSOCADRZXHTI-UHFFFAOYSA-M
- Inchi： 1S/C7H4F3.BrH.Mg/c8-7(9,10)6-4-2-1-3-5-6;;/h1-4H;1H;/q-1;;+2/p-1
- SMILES： [Br-].[Mg+2].FC(C1C=CC=C[C-]=1)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 0
Heavy Atom Count: 12
Complexity: 215
Topological Polar Surface Area: 0

Magnesium;trifluoromethylbenzene;bromide Related Literature

1. Two-dimensional atom ellipsoid model for analysing He–Li2[(A)1Σu+] rotational collisions with multiple impacts

P. F. Marques,J. C. Belchior,J. P. Braga Phys. Chem. Chem. Phys., 2001,3, 5521-5527
2. Molecular and electronic structure of an azidocobalt(iii) complex derived from X-ray crystallography, linear spectroscopy and quantum chemical calculations†

Luis I. Domenianni,Reinhold Fligg,Annett Schäfermeier,Steffen Straub,Julia Beerhues,Biprajit Sarkar,Peter Vöhringer Phys. Chem. Chem. Phys., 2019,21, 20393-20402
3. Back cover

Phys. Chem. Chem. Phys., 2009,11, 4419-4420
4. The proton magnetic resonance spectrum and conformation of acetylcholine

Chem. Commun. (London), 1966, 537-539
5. A time-dependent density functional theory investigation on the nature of the electronic transitions involved in the nonlinear optical response of [Ru(CF3CO2)3T] (T = 4′-(C6H4-p-NBu2)-2,2′:6′,2″-terpyridine)

Filippo De Angelis,Simona Fantacci,Antonio Sgamelotti,Franco Cariati,Dominique Roberto,Francesca Tessore,Renato Ugo Dalton Trans., 2006, 852-859
6. Analytical Division Diary

Anal. Proc., 1983,20, 190-192
7. The determination of thiourea by oxidation with selenious acid

Analyst, 1940,65, 286-288
8. Oxidation of olefins using molecular oxygen catalyzed by a part per million level of recyclable copper catalyst under mild conditions†

Guoqiang Yang,Huiyuan Du,Jia Liu,Zheng Zhou,Xingbang Hu,Zhibing Zhang Green Chem., 2017,19, 675-681
9. Back cover

J. Mater. Chem. A, 2014,2, 7118-7118
10. Single transition metal atom embedded antimonene monolayers as efficient trifunctional electrocatalysts for the HER, OER and ORR: a density functional theory study†

Song Lu,Huong Lan Huynh,Fengliu Lou,Kun Guo,Zhixin Yu Nanoscale, 2021,13, 12885-12895

395-47-1 (Magnesium;trifluoromethylbenzene;bromide) Related Products

Recommended suppliers

Baoji Haoxiang Bio-technology Co.Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

http://www.haoxiangbio.com

Hubei Cuiyuan Biotechnology Co.,Ltd

Gold Member

Audited Supplier

CN Supplier

Reagent

http://eng.biocuiyuan.com

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

https://senfeida.en.made-in-china.com/

Amadis Chemical Company Limited

Gold Member

Audited Supplier

CN Supplier

Reagent

https://www.amadischem.com/

BEIJING HUANLING TECHNOLOGY CO.，LTD

Gold Member

Audited Supplier

CN Supplier

Bulk